![molecular formula C16H13N3O2 B5131033 N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide CAS No. 93245-20-6](/img/structure/B5131033.png)
N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” is a compound that belongs to the 1,2,4-oxadiazole class of compounds . These compounds are known for their broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities . They are often used in the synthesis of new chemical entities with potential anti-infective activity .
Scientific Research Applications
Anticancer Activity
The compound has shown potential as an anticancer agent . The cytotoxic properties of 1,3,4-thiadiazole derivatives, which are structurally similar to 1,2,4-oxadiazole, have been studied extensively . These compounds have the ability to disrupt processes related to DNA replication, inhibiting the replication of cancer cells .
Anti-Inflammatory Activity
1,2,4-oxadiazole derivatives have demonstrated anti-inflammatory activity . This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” may also possess anti-inflammatory properties.
Anticonvulsant Activity
Compounds with a 1,2,4-oxadiazole moiety have been found to exhibit anticonvulsant activity . This could potentially be an area of application for “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide”.
Antiviral Activity
1,2,4-oxadiazole derivatives have shown antiviral properties . This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially be used in the treatment of viral infections.
Antibacterial and Antifungal Activity
The compound could potentially have antibacterial and antifungal applications, as 1,2,4-oxadiazole derivatives have been found to possess these properties .
Antidepressant Activity
1,2,4-oxadiazole derivatives have been associated with antidepressant activity . This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially be used in the treatment of depression.
Antiangiogenic Activity
1,2,4-oxadiazole derivatives have shown antiangiogenic activity . This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially inhibit the growth of new blood vessels, which is useful in treating conditions like cancer.
Anti-Alzheimer’s Activity
Lastly, 1,2,4-oxadiazole derivatives have been associated with anti-Alzheimer’s activity . This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially be used in the treatment of Alzheimer’s disease.
Mechanism of Action
Target of Action
Compounds with a 1,2,4-oxadiazole core have been reported to exhibit a broad spectrum of biological activities, suggesting that they may interact with multiple targets .
Mode of Action
It’s known that 1,2,4-oxadiazole derivatives can exhibit anti-inflammatory properties
Biochemical Pathways
Given the anti-inflammatory properties of 1,2,4-oxadiazole derivatives, it’s plausible that hms1766f13 may influence pathways related to inflammation and immune response .
Result of Action
Given the reported anti-inflammatory properties of 1,2,4-oxadiazole derivatives, it’s plausible that hms1766f13 may exert anti-inflammatory effects at the molecular and cellular levels .
properties
IUPAC Name |
N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c1-11(20)17-14-9-7-13(8-10-14)16-18-15(19-21-16)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAYLSQHCLYRUBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368648 |
Source
|
Record name | Acetamide, N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetamide, N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]- | |
CAS RN |
93245-20-6 |
Source
|
Record name | Acetamide, N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.